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Compound of Interest

Compound Name:
tert-Butyl piperidin-4-ylcarbamate

hydrochloride

Cat. No.: B070720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl piperidin-4-
ylcarbamate hydrochloride, a key building block in modern medicinal chemistry and drug

discovery. The document details its chemical and physical properties, synthesis, and

applications, with a focus on its role in the development of novel therapeutics.

Core Chemical and Physical Properties
tert-Butyl piperidin-4-ylcarbamate hydrochloride is the salt form of the Boc-protected 4-

aminopiperidine. The hydrochloride salt is often preferred in laboratory settings due to its

increased stability and solubility in certain solvents compared to the free base.
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Property Value Reference

Molecular Weight 236.74 g/mol N/A

Molecular Formula C₁₀H₂₁ClN₂O₂ N/A

CAS Number 179110-74-8 N/A

Appearance White to off-white solid (typical) N/A

Melting Point

Data not available for the

hydrochloride salt. The free

base has a melting point of

122-125 °C.[1] The

hydrochloride salt is expected

to have a higher melting point.

N/A

Boiling Point

Data not available for the

hydrochloride salt. The free

base has a boiling point of 165

°C at 23 mmHg.[2]

N/A

Solubility

Data not available. As a salt, it

is expected to have good

solubility in water and polar

protic solvents.

N/A

Synthesis and Purification
The synthesis of tert-Butyl piperidin-4-ylcarbamate hydrochloride typically involves the

protection of 4-aminopiperidine with a tert-butoxycarbonyl (Boc) group, followed by the

formation of the hydrochloride salt.

Experimental Protocol: Synthesis of tert-Butyl piperidin-
4-ylcarbamate (Free Base)
A common method for the synthesis of the free base is the reaction of 4-aminopiperidine with

di-tert-butyl dicarbonate (Boc₂O).

Materials:
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4-aminopiperidine

Di-tert-butyl dicarbonate (Boc₂O)

A suitable base (e.g., triethylamine, sodium hydroxide)

A suitable solvent (e.g., dichloromethane, tetrahydrofuran)

Procedure:

Dissolve 4-aminopiperidine in the chosen solvent.

Add the base to the solution.

Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture

at room temperature.

Stir the reaction mixture for several hours until the reaction is complete (monitored by TLC or

LC-MS).

Upon completion, the reaction mixture is typically washed with water and brine.

The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under

reduced pressure to yield the crude product.

The crude product can be purified by column chromatography or recrystallization to afford

pure tert-Butyl piperidin-4-ylcarbamate.

Formation of the Hydrochloride Salt
To obtain the hydrochloride salt, the purified free base is dissolved in a suitable solvent (e.g.,

diethyl ether, ethyl acetate) and treated with a solution of hydrogen chloride in the same or a

compatible solvent. The resulting precipitate is then collected by filtration and dried to yield tert-
Butyl piperidin-4-ylcarbamate hydrochloride.

Applications in Drug Discovery and Development
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tert-Butyl piperidin-4-ylcarbamate hydrochloride serves as a versatile building block in the

synthesis of a wide range of biologically active molecules. The Boc-protecting group allows for

selective functionalization at other positions of the piperidine ring or the exocyclic amine.

Key applications include:

Scaffold for Library Synthesis: The piperidine moiety is a common scaffold in many approved

drugs. This building block is frequently used in the combinatorial synthesis of compound

libraries for high-throughput screening.

Synthesis of Enzyme Inhibitors: Derivatives of this compound have been explored for the

development of various enzyme inhibitors.

Development of CNS-active agents: The piperidine ring is a key structural feature in many

centrally acting drugs, and this building block is utilized in the synthesis of novel candidates

for neurological disorders.[3]

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for tert-Butyl piperidin-4-ylcarbamate
hydrochloride is not readily available. The following information is based on the free base and

general knowledge of similar compounds.

Hazard Description

Health Hazards
May cause skin and eye irritation. May be

harmful if swallowed or inhaled.

Fire Hazards Not considered a significant fire hazard.

Handling

Use in a well-ventilated area. Wear appropriate

personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.

Storage
Store in a cool, dry place away from

incompatible materials.
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Disclaimer: This safety information is not exhaustive. Always consult the specific MSDS

provided by the supplier before handling this chemical.

Logical Workflow in Synthesis
The following diagram illustrates a typical workflow for the use of tert-Butyl piperidin-4-
ylcarbamate hydrochloride in a multi-step synthesis.

tert-Butyl piperidin-4-ylcarbamate
hydrochloride
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to yield the free base

Step 1
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Final Product
(with free piperidine amine)

Step 5
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Caption: Synthetic workflow utilizing tert-Butyl piperidin-4-ylcarbamate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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